Cas no 1424567-33-8 (4-(3,4-dihydro-2H-1-benzopyran-4-carbonyl)morpholine-3-carbonitrile)

4-(3,4-dihydro-2H-1-benzopyran-4-carbonyl)morpholine-3-carbonitrile is a heterocyclic compound featuring a benzopyran scaffold fused with a morpholine-carbonitrile moiety. This structure imparts unique reactivity and potential utility in medicinal chemistry and organic synthesis. The presence of both carbonyl and nitrile functional groups enhances its versatility as an intermediate for further derivatization. Its rigid benzopyran core may contribute to selective binding interactions in biologically active compounds. The compound's well-defined molecular architecture makes it suitable for structure-activity relationship studies, particularly in the development of pharmacologically relevant molecules. Its synthetic accessibility and stability under standard conditions further support its use in research applications.
4-(3,4-dihydro-2H-1-benzopyran-4-carbonyl)morpholine-3-carbonitrile structure
1424567-33-8 structure
Product Name:4-(3,4-dihydro-2H-1-benzopyran-4-carbonyl)morpholine-3-carbonitrile
CAS No:1424567-33-8
MF:C15H16N2O3
MW:272.299143791199
CID:5672856
PubChem ID:71873166
Update Time:2025-06-10

4-(3,4-dihydro-2H-1-benzopyran-4-carbonyl)morpholine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Morpholinecarbonitrile, 4-[(3,4-dihydro-2H-1-benzopyran-4-yl)carbonyl]-
    • 4-(3,4-dihydro-2H-chromene-4-carbonyl)morpholine-3-carbonitrile
    • Z1268330768
    • EN300-26681181
    • 4-(3,4-dihydro-2H-1-benzopyran-4-carbonyl)morpholine-3-carbonitrile
    • CCG-346088
    • 1424567-33-8
    • AKOS033212769
    • Inchi: 1S/C15H16N2O3/c16-9-11-10-19-8-6-17(11)15(18)13-5-7-20-14-4-2-1-3-12(13)14/h1-4,11,13H,5-8,10H2
    • InChI Key: ZMBOPBXOEZNXRQ-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C(C(N2CCOCC2C#N)=O)CC1

Computed Properties

  • Exact Mass: 272.11609238g/mol
  • Monoisotopic Mass: 272.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 62.6Ų

4-(3,4-dihydro-2H-1-benzopyran-4-carbonyl)morpholine-3-carbonitrile Pricemore >>

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Additional information on 4-(3,4-dihydro-2H-1-benzopyran-4-carbonyl)morpholine-3-carbonitrile

Comprehensive Overview of 4-(3,4-dihydro-2H-1-benzopyran-4-carbonyl)morpholine-3-carbonitrile (CAS No. 1424567-33-8)

4-(3,4-dihydro-2H-1-benzopyran-4-carbonyl)morpholine-3-carbonitrile (CAS No. 1424567-33-8) is a synthetic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of benzopyran derivatives, which are known for their diverse biological activities. The presence of both morpholine and carbonitrile functional groups in its structure makes it a versatile intermediate for drug discovery and development.

The compound's molecular structure combines a 3,4-dihydro-2H-1-benzopyran core with a morpholine-3-carbonitrile moiety, offering a balanced profile of lipophilicity and polarity. This balance is crucial for optimizing bioavailability and drug-like properties, which are hot topics in modern medicinal chemistry. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors, given the increasing demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the search for novel heterocyclic compounds has surged, driven by the need for innovative treatments for diseases like cancer, diabetes, and neurodegenerative disorders. 4-(3,4-dihydro-2H-1-benzopyran-4-carbonyl)morpholine-3-carbonitrile aligns with this trend, as its benzopyran core is often associated with antioxidant, anti-inflammatory, and neuroprotective effects. These properties make it a promising candidate for further exploration in drug design and preclinical studies.

The compound's synthetic route typically involves multi-step organic reactions, including cyclization, acylation, and nitrile formation. These processes are optimized to ensure high yield and purity, which are critical for pharmaceutical applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with regulatory standards. The growing emphasis on green chemistry has also prompted researchers to explore eco-friendly synthesis methods for such compounds.

From a commercial perspective, 4-(3,4-dihydro-2H-1-benzopyran-4-carbonyl)morpholine-3-carbonitrile is available through specialized chemical suppliers, catering to the needs of academic and industrial laboratories. Its CAS No. 1424567-33-8 serves as a unique identifier, facilitating procurement and regulatory compliance. The compound's patent landscape is another area of interest, as it may hold potential for proprietary drug formulations.

In conclusion, 4-(3,4-dihydro-2H-1-benzopyran-4-carbonyl)morpholine-3-carbonitrile represents a fascinating area of research at the intersection of medicinal chemistry and drug development. Its structural complexity and functional diversity make it a valuable tool for scientists exploring new therapeutic avenues. As the demand for precision medicine and targeted therapies continues to rise, compounds like this will undoubtedly play a pivotal role in shaping the future of healthcare.

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